(+)-AS115

• Molecular Formula: C21H32FNO4
• Molecular Weight: 381.5 g/mol
• InChI: InChI=1S/C21H32FNO4/c1-2-3-13-25-15-17-8-4-5-9-18(17)16-26-14-12-23-21(24)27-20-11-7-6-10-19(20)22/h6-7,10-11,17-18H,2-5,8-9,12-16H2,1H3,(H,23,24)/t17-,18+/m1/s1
• InChIKey: BTYYXSHZANWPEB-MSOLQXFVSA-N

(+)-AS115: Identity, Target Class, and Activity

(+)-AS115 is the (+)-enantiomer of AS115, a carbamate-based small molecule that acts as a potent and selective inactivator of the serine hydrolase KIAA1363 (also known as AADACL1 or NCEH1) [1]. The racemic mixture AS115 exhibits an IC50 of 150 nM against KIAA1363 in SKOV3 ovarian cancer cells and reduces the formation of key neutral ether lipids such as monoalkylglycerol ether (MAGE) [2]. (+)-AS115 is supplied as a pure enantiomer, enabling stereochemical differentiation studies within the KIAA1363 inhibitor class .

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Chiral enantiomer for stereochemical SAR of KIAA1363 inhibitors

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Racemic IC50 reported in cell models; individual enantiomer potency undetermined

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Procurement for ether lipid signaling research, not potency-driven replacement

• [1] Nomura DK, et al. Monoacylglycerol lipase regulates a fatty acid network that promotes cancer pathogenesis. Cell. 2010;140(1):49-61. View Source
• [2] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. View Source

(+)-AS115: Non-Interchangeability with Other Inhibitors

The KIAA1363 inhibitor class exhibits pronounced stereochemical dependence in both potency and selectivity profiles. While racemic AS115 demonstrates an IC50 of 150 nM against KIAA1363, the individual activities of its (+)- and (−)-enantiomers have not been fully characterized [1]. Direct comparative studies in murine macrophages show that (+)-AS115 and (−)-AS115 both act as nonselective Nceh1 inhibitors, but their effects on neutral lipid accumulation and cholesterol trafficking may differ in specific cellular contexts [2]. Furthermore, AS115 displays off-target FAAH inhibition not observed with second-generation inhibitors such as JW480, underscoring that even minor structural or stereochemical variations can profoundly alter the pharmacological profile [3]. Substituting a racemic mixture or an alternative enantiomer for (+)-AS115 introduces uncontrolled variables that compromise experimental reproducibility and mechanistic interpretation.

Racemic AS115

May not reproduce enantiomer-specific activity; individual IC50 not characterized.

JW480

Validated selective KIAA1363 inhibitor; (+)-AS115 FAAH off-target profile may differ.

Paraoxon

Selective Nceh1 probe; (+)-AS115 engages both Nceh1 and Lipe, altering endpoint interpretation.

• [1] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. View Source
• [2] Igarashi M, et al. Critical role of neutral cholesteryl ester hydrolase 1 in cholesteryl ester hydrolysis in murine macrophages. J Lipid Res. 2014;55(10):2034-2047. View Source
• [3] Cravatt BF, et al. ANTI-CANCER SERINE HYDROLASE INHIBITORY CARBAMATES. US Patent Application 2013/0281453 A1. 2013. View Source

(+)-AS115 Comparative Evidence

Undetermined Enantiomer-Specific Potency

In competitive activity-based protein profiling (ABPP) assays using mouse brain membrane proteome, AS115 (10 µM) inhibits fatty acid amide hydrolase (FAAH), whereas second-generation KIAA1363 inhibitors such as JW440, JW464, and JW480 do not [1]. This indicates that AS115 possesses broader serine hydrolase inhibitory activity compared to optimized KIAA1363-selective probes.

Undetermined Enantiomer-Specific Potency

Class-level

Individual IC50 not determined. Racemic AS115 IC50 150 nM (SKOV3). JW480 IC50 12 nM.

Enantiomer-specific activity unknown; supports chiral SAR procurement.

Data gap differentiates from validated single-isomer inhibitors.

Evidence Dimension	FAAH inhibition at 10 µM
Target Compound Data	AS115 inhibits FAAH (qualitative gel-based ABPP)
Comparator Or Baseline	JW440, JW464, JW480: no FAAH inhibition
Quantified Difference	AS115 exhibits off-target FAAH engagement; JW480 does not
Conditions	Mouse brain membrane proteome; 10 µM inhibitor; ABPP gel analysis

Why This Matters

Researchers studying KIAA1363 function must account for potential FAAH-mediated confounding effects when using AS115; (+)-AS115 enables stereochemical dissection of this off-target activity.

• [1] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. Figure 2. View Source

Dual Nceh1/Lipe Inhibition Profile

In mouse peritoneal macrophages (MPMs), treatment with (+)-AS115 (25.6 µM) increased intracellular cholesteryl ester (CE) accumulation as measured by Oil Red O staining, consistent with its classification as a nonselective inhibitor of neutral cholesteryl ester hydrolase 1 (Nceh1/KIAA1363) [1]. In contrast, the selective Nceh1 inhibitor paraoxon (36.0 µM) and the Lipe-selective inhibitors orlistat (20.2 µM) and 76-0079 (19.3 µM) produced distinct patterns of CE accumulation, with paraoxon inhibiting cholesterol efflux while 76-0079 did not [1].

Dual Nceh1/Lipe Inhibition Profile

Head-to-head

Selectivity index (Nceh1/Lipe) 4.3; (−)-AS115 SI 2.3; paraoxon Nceh1-selective.

Supports dual-engagement foam cell studies; not a selective chemical probe.

Murine macrophage CE hydrolysis assay; 25.6 μM (+)-AS115.

Evidence Dimension	Cholesteryl ester accumulation (Oil Red O staining)
Target Compound Data	(+)-AS115: increased CE accumulation at 25.6 µM
Comparator Or Baseline	Paraoxon (36.0 µM): increased CE accumulation; Orlistat (20.2 µM): no increase; 76-0079 (19.3 µM): no increase
Quantified Difference	(+)-AS115 and paraoxon both increase CE accumulation, whereas orlistat and 76-0079 do not
Conditions	Mouse peritoneal macrophages (MPMs); 24-hour treatment; Oil Red O staining

Why This Matters

This functional assay differentiates (+)-AS115 from Lipe-selective inhibitors and establishes its utility as a nonselective Nceh1 probe for studying macrophage cholesterol trafficking.

• [1] Igarashi M, et al. Critical role of neutral cholesteryl ester hydrolase 1 in cholesteryl ester hydrolysis in murine macrophages. J Lipid Res. 2014;55(10):2034-2047. Figure 2. View Source

Off-Target FAAH Inhibition vs. JW480

The racemic mixture AS115 exhibits an IC50 of 150 nM for KIAA1363 inhibition in SKOV3 ovarian cancer cells, as determined by competitive ABPP [1]. In contrast, the optimized second-generation inhibitor JW480 achieves an IC50 of 12 nM in human PC3 prostate cancer cell lysates and 20 nM in mouse brain membrane homogenates . This ~10-fold improvement in potency for JW480 reflects iterative medicinal chemistry optimization guided by ABPP.

Off-Target FAAH Inhibition vs. JW480

Cross-study comparable

Racemic AS115 inhibits FAAH at 10 μM; JW480 shows no FAAH inhibition. Enantiomer-specific data unavailable.

Potential FAAH confound in neural tissue research; JW480 profile differs.

Competitive ABPP in mouse brain membrane proteome.

Evidence Dimension	KIAA1363 inhibitory potency (IC50)
Target Compound Data	AS115: IC50 = 150 nM (racemic mixture, SKOV3 cells)
Comparator Or Baseline	JW480: IC50 = 12 nM (PC3 cell lysate); 20 nM (mouse brain membrane)
Quantified Difference	JW480 is approximately 7.5- to 12.5-fold more potent than AS115
Conditions	Competitive ABPP; SKOV3 cells (AS115); PC3 cell lysate and mouse brain membrane (JW480)

Why This Matters

While JW480 offers superior potency for target engagement studies, AS115 remains valuable as a first-generation probe and for comparative studies exploring structure-activity relationships across the KIAA1363 inhibitor series.

• [1] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. View Source

MAGE Lipid Suppression in Cancer Cells

The biological activity of the individual enantiomers of AS115, including (+)-AS115, has not been quantitatively determined [1]. Vendor technical documentation explicitly states that 'the activity of (+)-AS115 has not yet been determined' and that 'the individual activities of (+)-AS115 and the (-)-enantiomer have not yet been classified' . This stands in contrast to the racemic mixture AS115, for which the IC50 of 150 nM is well established [2].

MAGE Lipid Suppression in Cancer Cells

Cross-study comparable

Racemic AS115 (10 μM, 4h) reduces MAGE lipids in SKOV3 cells; enantiomer-specific activity not reported.

Cellular efficacy data derive from racemate; enantiomer validation needed.

SKOV3 ovarian cancer cell model; comparison across cell lines limited.

Evidence Dimension	Enantiomer-specific KIAA1363 inhibitory activity
Target Compound Data	(+)-AS115: activity not determined
Comparator Or Baseline	Racemic AS115: IC50 = 150 nM; (−)-AS115: activity not determined
Quantified Difference	Quantitative activity data are available only for the racemic mixture
Conditions	Not applicable; absence of data

Why This Matters

This data gap presents a critical consideration for procurement: (+)-AS115 is intended for stereochemistry-dependent investigations rather than for experiments requiring validated potency. Researchers must independently characterize this enantiomer's activity in their specific assay systems.

• [1] Cenmed. (+)-AS115 Product Page. CAS 926657-43-4. View Source
• [2] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. View Source

Cholesteryl Ester Accumulation: Enantiomer Comparison

Treatment of SKOV3 ovarian cancer cells with 10 µM AS115 for 4 hours significantly reduces the formation of monoalkylglycerol ether (MAGE), alkyl-lysophosphatidylcholine, and alkyl-lysophosphatidic acid [1]. This functional effect demonstrates target engagement at the cellular level and confirms that AS115 modulates the KIAA1363-dependent lipid network at concentrations achievable in vitro.

Cholesteryl Ester Accumulation: Enantiomer Comparison

Head-to-head

Both (+)-AS115 and (−)-AS115 increase CE accumulation vs. control; no significant enantiomer difference. Paraoxon pattern distinct.

Enantiomers functionally similar in macrophage model; paraoxon remains selective standard.

Murine peritoneal macrophage, Oil Red O, n=3–10.

Evidence Dimension	Reduction in MAGE and related lipid species
Target Compound Data	AS115 (10 µM, 4 h): significant reduction in MAGE, alkyl-lysophosphatidylcholine, and alkyl-lysophosphatidic acid
Comparator Or Baseline	Not specified; qualitative comparison to vehicle control
Quantified Difference	Significant reduction (p < 0.05; exact fold change not reported)
Conditions	SKOV3 ovarian cancer cells; 10 µM AS115; 4-hour treatment

Why This Matters

This cellular functional assay provides a benchmark for evaluating the efficacy of (+)-AS115 in future studies and validates the use of AS115 as a chemical probe for KIAA1363-dependent lipid metabolism.

• [1] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. View Source

(+)-AS115 Validated Research Applications

Chiral SAR for KIAA1363 Inhibitor Optimization

Given that AS115 inhibits both KIAA1363 and FAAH [1], (+)-AS115 serves as a critical tool for isolating the stereochemical contribution of each enantiomer to this dual inhibition profile. Researchers can employ (+)-AS115 alongside (−)-AS115 and the racemic mixture to determine which stereoisomer drives FAAH off-target activity and whether enantiopure preparations offer improved selectivity. This application is directly supported by the observation that optimized inhibitors such as JW480 lack FAAH activity [1].

Foam Cell Studies with Dual Nceh1/Lipe Inhibition

The functional classification of (+)-AS115 as a nonselective Nceh1 inhibitor that increases cholesteryl ester accumulation in murine macrophages [2] positions this compound for use in comparative studies alongside selective inhibitors such as paraoxon (Nceh1-selective) and orlistat/76-0079 (Lipe-selective). Such studies are essential for delineating the relative contributions of Nceh1 versus Lipe to macrophage cholesterol homeostasis and atherogenesis.

Ether Lipid Signaling with Enantiomer Controls

As a first-generation KIAA1363 inhibitor with a well-characterized selectivity profile that includes FAAH cross-reactivity [1], AS115 (and its enantiomers) serves as an essential reference compound in serine hydrolase selectivity profiling panels. Including (+)-AS115 in such panels enables benchmarking of new chemical entities against a known dual KIAA1363/FAAH inhibitor, facilitating the identification of compounds with improved selectivity.

Serine Hydrolase Selectivity Profiling

Although the specific activity of (+)-AS115 remains undetermined , this compound is uniquely suited for studies designed to elucidate the stereochemical requirements for KIAA1363 inhibition and downstream lipid modulation in cancer cells. Researchers can pair (+)-AS115 with the (−)-enantiomer to assess enantiomer-specific effects on MAGE lipid reduction in SKOV3 or PC3 cells, building upon the established functional data for racemic AS115 at 10 µM [1].

Application

Selection Property

Validation Focus

Chiral SAR studies

Enantiopure (+)-enantiomer for KIAA1363 inhibitor optimization

Enantiomer-attribution review

Macrophage foam cell model

Dual Nceh1/Lipe inhibition profile

Endpoint selectivity validation

Ether lipid signaling studies

Stereochemical control for MAGE pathway analysis

Enantiomer-specific activity confirmation

Serine hydrolase profiling

Reported FAAH cross-reactivity context

Off-target profile mapping

• [1] Chang JW, et al. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer pathogenesis. Chem Biol. 2011;18(4):476-484. View Source
• [2] Igarashi M, et al. Critical role of neutral cholesteryl ester hydrolase 1 in cholesteryl ester hydrolysis in murine macrophages. J Lipid Res. 2014;55(10):2034-2047. View Source